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Introduction
Sulfo-Cy3-Methyltetrazine is a water-soluble and highly reactive fluorescent probe designed

for advanced bio-imaging applications, particularly in the realm of super-resolution microscopy.

This molecule combines the bright and photostable cyanine dye, Sulfo-Cy3, with a

methyltetrazine moiety, enabling a highly specific and efficient bioorthogonal reaction with

trans-cyclooctene (TCO) tagged biomolecules. This ligation, based on the inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition, is characterized by its exceptionally fast kinetics

and biocompatibility, making it an ideal tool for labeling proteins and other targets in live cells

and complex biological systems with minimal perturbation.[1][2]

A key feature of the tetrazine-dye conjugate is its inherent fluorescence quenching, which is

significantly reversed upon reaction with a TCO group. This fluorogenic "turn-on" property is

advantageous for reducing background fluorescence and enabling no-wash imaging protocols,

thereby improving the signal-to-noise ratio in demanding imaging experiments like single-

molecule localization microscopy (SMLM).[1][3] This application note provides detailed

protocols for utilizing Sulfo-Cy3-Methyltetrazine for both extracellular and intracellular protein
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labeling and its subsequent application in direct Stochastic Optical Reconstruction Microscopy

(dSTORM), a powerful super-resolution technique.

Data Presentation
Photophysical and Chemical Properties
The following table summarizes the key properties of Sulfo-Cy3-Methyltetrazine, providing

essential data for experimental planning and setup.

Property Value Reference

Excitation Maximum (λex) ~555 nm [4]

Emission Maximum (λem) ~580 nm [4]

Molar Extinction Coefficient (ε) ~150,000 cm⁻¹M⁻¹ [4]

Quantum Yield (Φ) ~0.1 (unreacted) [5]

Molecular Weight ~908.1 g/mol [4]

Solubility Water, DMSO, DMF [4]

Reactive Group Methyltetrazine [5]

Bioorthogonal Reaction

Partner
trans-cyclooctene (TCO) [5]

Performance in dSTORM
The performance of a fluorophore in dSTORM is critical for achieving high-quality super-

resolution images. The following table provides typical performance metrics for Cy3 derivatives

in dSTORM. Note that these values can vary depending on the specific imaging buffer, optical

setup, and biological sample.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b12280861/docs?utm_src=pdf-body#application-notes-and-protocols-for-sulfo-cy3-methyltetrazine-in-super-resolution-microscopy
https://broadpharm.com/product/bp-22441
https://broadpharm.com/product/bp-22441
https://broadpharm.com/product/bp-22441
https://www.lumiprobe.com/p/sulfo-cy3-tetrazine
https://broadpharm.com/product/bp-22441
https://broadpharm.com/product/bp-22441
https://www.lumiprobe.com/p/sulfo-cy3-tetrazine
https://www.lumiprobe.com/p/sulfo-cy3-tetrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value Range Significance in dSTORM

Localization Precision 5-20 nm

Determines the achievable

resolution of the final super-

resolution image.

Photon Count per Localization 500 - 3000
Higher photon counts lead to

better localization precision.

On-Time Milliseconds

The duration the molecule

stays in the fluorescent "on"

state.

Off-Time Seconds

The duration the molecule

stays in the dark "off" state,

allowing for single-molecule

detection.

Duty Cycle (On-Time / (On-

Time + Off-Time))
< 0.1%

A low duty cycle is crucial to

ensure only a sparse subset of

fluorophores is active at any

given time.

Experimental Protocols
General Considerations

Reagent Handling: Sulfo-Cy3-Methyltetrazine is light-sensitive. Protect it from light during

storage and handling. Prepare stock solutions in anhydrous DMSO or DMF and store at

-20°C. For aqueous solutions, prepare them fresh for each experiment.

TCO-Modification of Proteins: The following protocols assume that the protein of interest has

been modified to incorporate a TCO group. This can be achieved through various methods,

including the genetic incorporation of unnatural amino acids containing a TCO moiety or by

chemically modifying the protein with a TCO-NHS ester.

Protocol 1: Extracellular Protein Labeling for Live-Cell
Imaging
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This protocol describes the labeling of TCO-modified proteins on the surface of living cells.

Materials:

Live cells expressing the TCO-modified protein of interest, cultured in glass-bottom dishes.

Sulfo-Cy3-Methyltetrazine

Anhydrous DMSO or DMF

Live-cell imaging medium (e.g., phenol red-free DMEM or HBSS)

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Prepare Sulfo-Cy3-Methyltetrazine Stock Solution: Dissolve Sulfo-Cy3-Methyltetrazine in

anhydrous DMSO or DMF to a concentration of 1-10 mM.

Cell Preparation: Grow cells to the desired confluency in glass-bottom dishes suitable for

microscopy.

Labeling Solution Preparation: Dilute the Sulfo-Cy3-Methyltetrazine stock solution in pre-

warmed live-cell imaging medium to a final concentration of 1-5 µM. The optimal

concentration should be determined empirically.

Labeling Reaction:

Wash the cells twice with pre-warmed PBS.

Replace the PBS with the labeling solution.

Incubate the cells for 10-30 minutes at 37°C, protected from light.

Washing:

Remove the labeling solution.
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Wash the cells three times with pre-warmed live-cell imaging medium to remove unbound

dye.

Imaging: The cells are now ready for live-cell super-resolution microscopy.

Protocol 2: Intracellular Protein Labeling for Fixed-Cell
Imaging
This protocol is for labeling TCO-modified intracellular proteins in fixed and permeabilized cells.

Materials:

Cells expressing the TCO-modified intracellular protein, cultured on coverslips.

Sulfo-Cy3-Methyltetrazine

Anhydrous DMSO or DMF

PBS, pH 7.4

4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.1% Triton X-100 in PBS

Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS

Procedure:

Cell Fixation:

Wash cells grown on coverslips twice with PBS.

Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilization:

Incubate the fixed cells with Permeabilization Buffer for 10 minutes at room temperature.
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Wash the cells three times with PBS.

Blocking:

Incubate the cells with Blocking Buffer for 30 minutes at room temperature to reduce non-

specific binding.

Labeling:

Prepare a labeling solution of 1-10 µM Sulfo-Cy3-Methyltetrazine in Blocking Buffer.

Incubate the coverslips with the labeling solution for 1 hour at room temperature, protected

from light.

Washing:

Remove the labeling solution.

Wash the coverslips three times with PBS.

Mounting: Mount the coverslips on microscope slides using an appropriate mounting medium

for super-resolution microscopy.

Protocol 3: dSTORM Imaging
This protocol provides a general framework for performing dSTORM imaging on cells labeled

with Sulfo-Cy3-Methyltetrazine.

Materials:

Labeled cells (from Protocol 1 or 2).

dSTORM Imaging Buffer: A typical buffer contains an oxygen scavenging system (e.g.,

glucose oxidase and catalase) and a reducing agent (e.g., β-mercaptoethylamine - MEA) in

a buffered solution (e.g., PBS or Tris-HCl). A common recipe is:

10% (w/v) Glucose in PBS

1 M MEA in water
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Glucose Oxidase (e.g., 1 mg/mL in PBS)

Catalase (e.g., 40 µg/mL in PBS)

Note: Prepare the final imaging buffer fresh before each imaging session by combining the

components in the appropriate ratios (e.g., to final concentrations of 50 mM MEA, 0.5

mg/mL glucose oxidase, and 40 µg/mL catalase). The optimal buffer composition can vary

and should be optimized for the specific experimental setup.[6]

Procedure:

Microscope Setup: Use a microscope equipped for single-molecule localization microscopy,

typically with a high-power laser for excitation (e.g., 561 nm for Cy3), a sensitive camera

(EMCCD or sCMOS), and appropriate filter sets.

Sample Mounting: Mount the sample on the microscope stage. For fixed cells, add the

dSTORM imaging buffer directly to the sample. For live cells, use a sealed imaging chamber

with an appropriate live-cell dSTORM buffer.

Image Acquisition:

Locate the region of interest using low laser power.

Increase the laser power to induce photoswitching of the Sulfo-Cy3 molecules.

Acquire a time-series of thousands of images (typically 10,000-50,000 frames) at a high

frame rate (e.g., 50-100 Hz).

Image Reconstruction:

Process the acquired image stack using a suitable single-molecule localization software

(e.g., ThunderSTORM, rapidSTORM, or commercial software packages).

The software will localize the center of each single-molecule blinking event with high

precision.

A super-resolved image is then reconstructed from the coordinates of all localized

molecules.
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Caption: Experimental workflow for super-resolution microscopy.
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Caption: Bioorthogonal reaction of Sulfo-Cy3-Methyltetrazine.
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dSTORM Principle
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Caption: Simplified Jablonski diagram for dSTORM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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